Cas no 54259-07-3 ( )

  structure
  structure
Product Name: 
CAS No:54259-07-3
MF:C5H15N3O4S
MW:213.255299806595
CID:940317
PubChem ID:223902
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,1-diethylguanidine,sulfuric acid
    • 1,1-Diethylguanidine sulfate (1:1)
    • AC1L5CWG
    • ACMC-20aj7o
    • AG-A-09308
    • CTK1H2036
    • NSC11995
    • NSC-11995
    • Sulfuric acid--N,N-diethylguanidine (1/1)
    • 1,1-Diethylguanidine Sulfate
    • 1,1-DIETHYLGUANIDINESULFATE
    • AKOS024332574
    • 54259-07-3
    • DTXSID00279259
    • 1,1-diethylguanidine;sulfuric acid
    • N,N-diethylguanidine; sulfuric acid
    • AS-59488
    • N,N-Diethylguanidine sulphate
    • SCHEMBL951530
    •  
    • Inchi: 1S/C5H13N3.H2O4S/c1-3-8(4-2)5(6)7;1-5(2,3)4/h3-4H2,1-2H3,(H3,6,7);(H2,1,2,3,4)
    • InChI Key: AMXQPEADWCCOMK-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(C(=N)N)(CC)CC

Computed Properties

  • Exact Mass: 213.07800
  • Monoisotopic Mass: 213.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 136.09000
  • LogP: 1.44970
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